N-(4-fluorobenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(3-morpholinopropyl)benzamide hydrochloride

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxy-N-(3-morpholin-4-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C24H28FN3O5S.ClH/c1-30-18-14-16(15-19(31-2)22(18)32-3)23(29)28(9-5-8-27-10-12-33-13-11-27)24-26-21-17(25)6-4-7-20(21)34-24;/h4,6-7,14-15H,5,8-13H2,1-3H3;1H
• InChI Key: RNGRFWUAJFGZMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N(CCCN2CCOCC2)C3=NC4=C(C=CC=C4S3)F.Cl
• Molecular Formula: C24H29ClFN3O5S
• Molecular Weight: 526.0 g/mol

Description

Synthesis Analysis

While specific synthesis information for this compound is not available, related compounds have been synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The resulting intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of N-(4-fluorobenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(3-morpholinopropyl)benzamide hydrochloride, focusing on six unique applications:

Antitumor Activity

Benzothiazole compounds possess antitumor activities. They are present in various bioactive molecules such as antitumor agents and have been shown to be effective against certain types of cancer cells.

Antimicrobial Properties

These compounds have demonstrated antimicrobial activities against a range of bacteria, including Staphylococcus aureus and E. coli, making them candidates for antibacterial drug development.

Anti-inflammatory and Analgesic Effects

Some benzothiazole derivatives have shown significant analgesic and anti-inflammatory activities, which could be useful in the treatment of pain and inflammatory conditions.

Antibacterial Therapeutics

The combination of thiazole and sulfonamide groups, which are known for their antibacterial activity, represents a promising strategy for emergent antibacterial therapeutic development.

Chemical Synthesis and Characterization

Benzothiazole compounds are used in chemical synthesis and characterization processes, providing valuable insights into the properties of new derivatives.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole nucleus, a key component of the compound, is known to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole, a component of the compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the compound’s bioavailability.

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .